Cas no 2138549-90-1 (2-(azetidin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-(azetidin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 2138549-90-1
• MF: C₁₀H₉F₃N₂O₂
• MW: 246.185872793198
• CID: 5852703
• PubChem ID: 165493636
• Update Time: 2025-11-06

2-(azetidin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid
• EN300-1137636
• 2138549-90-1

• Inchi： 1S/C10H9F3N2O2/c11-10(12,13)6-4-7(9(16)17)8(14-5-6)15-2-1-3-15/h4-5H,1-3H2,(H,16,17)
• InChI Key： MHWNNFQHLDPRQD-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C(=O)O)=C1)N1CCC1)(F)F

Computed Properties

• Exact Mass: 246.06161202g/mol
• Monoisotopic Mass: 246.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.4Ų

Additional information on 2-(azetidin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid

2-(Azetidin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 2138549-90-1): A Comprehensive Overview

2-(Azetidin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 2138549-90-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including an azetidine ring and a trifluoromethyl group, exhibits a range of biological activities that make it a valuable candidate for drug development.

The azetidine ring, a four-membered cyclic amine, is known for its ability to modulate the activity of various biological targets. The presence of this ring in the structure of 2-(azetidin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid contributes to its potential as a ligand for G protein-coupled receptors (GPCRs) and other important protein targets. Recent studies have shown that compounds containing azetidine rings can exhibit potent and selective binding to specific receptors, making them attractive candidates for the development of novel therapeutic agents.

The trifluoromethyl group, on the other hand, is a common functional group in medicinal chemistry due to its unique electronic and steric properties. This group can enhance the lipophilicity and metabolic stability of a molecule, which are crucial factors in drug design. In the context of 2-(azetidin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid, the trifluoromethyl group likely plays a significant role in modulating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

The pyridine core of 2-(azetidin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid is another key structural element that contributes to its biological activity. Pyridines are widely used in pharmaceuticals due to their ability to form hydrogen bonds and π-stacking interactions with biological targets. These interactions can enhance the binding affinity and selectivity of the compound, making it more effective as a therapeutic agent.

In terms of its chemical synthesis, 2-(azetidin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid can be prepared through a series of well-established organic reactions. One common approach involves the reaction of 5-trifluoromethylpyridine-3-carbaldehyde with an azetidine derivative, followed by oxidation to form the carboxylic acid. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

Recent research has focused on exploring the biological activities of 2-(azetidin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases.

The potential applications of 2-(azetidin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid in drug development are diverse. Its anti-inflammatory properties make it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The neuroprotective effects suggest that it could be useful in treating neurodegenerative conditions like Alzheimer's disease and Parkinson's disease.

In conclusion, 2-(azetidin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 2138549-90-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the azetidine ring and trifluoromethyl group, contribute to its biological activities and make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.